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Compound of Interest

Compound Name: WRW4-OH

Cat. No.: B3056551

Audience: Researchers, scientists, and drug development professionals.

Introduction

WRW4 is a synthetic hexapeptide (Trp-Arg-Trp-Trp-Trp-Trp-NH2) that functions as a potent and
selective antagonist for the Formyl Peptide Receptor 2 (FPR2), also known as Formyl Peptide
Receptor-Like 1 (FPRL1) or the Lipoxin A4 receptor (ALX).[1][2] FPR2 is a G-protein coupled
receptor (GPCR) that plays a critical role in mediating inflammatory responses.[3][4] By
competitively inhibiting the binding of various agonists, WRW4 blocks downstream signaling
cascades, making it an invaluable tool for studying the physiological and pathological roles of
FPR2 in inflammation, host defense, and neurodegenerative diseases. Proper preparation of
WRW4 stock solutions is critical for obtaining reliable and reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key chemical and solubility properties of WRWA4.
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Property Value Source(s)
Synonyms WRW4, WRWWWW-NH2
CAS Number 878557-55-2
Molecular Formula C61H65N1506
Molecular Weight 1104.27 g/mol
~0.23 uM (for inhibitin
1C50 WKYMFi/m(binding to IfPRZ)
Appearance White to off-white solid/powder
Purity >95% - >98%

Up to 100 mg/mL (90.56 mM).
Solubility (DMSO) Use of fresh, non-hygroscopic
DMSO is recommended.

Solubility (Water) Up to 1 mg/mL.

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock
Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide
(DMSO), which is suitable for most in vitro cell-based assays.

Materials:

WRW4 peptide (lyophilized powder)

Anhydrous/fresh Dimethyl Sulfoxide (DMSQO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer
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» Pipettes and sterile filter tips
Procedure:

o Acclimatization: Before opening, allow the vial of lyophilized WRW4 peptide to equilibrate to
room temperature for at least 20 minutes. This prevents condensation of moisture onto the
peptide, which can affect its stability and weighing accuracy.

» Reconstitution:
o Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

o To prepare a 10 mM stock solution, add the appropriate volume of fresh DMSO. For
example, to reconstitute 1 mg of WRW4 (MW = 1104.27 g/mol ), add 90.56 pL of DMSO.

o Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
 Dissolution:

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the peptide is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particulates. If dissolution is
slow, gentle warming to 37°C or brief sonication can be applied.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock
solution into smaller, single-use volumes (e.g., 5-10 pL) in sterile polypropylene
microcentrifuge tubes.

o Store the aliquots protected from light. For long-term storage (up to 2 years), store at
-80°C. For short-term storage (up to 1 year), -20°C is sufficient.

Preparation of Working Solutions: For cell-based assays, the DMSO stock solution should be
serially diluted to the final desired concentration in the appropriate agueous buffer or cell
culture medium immediately before use. It is crucial to ensure the final concentration of DMSO
in the assay is low (typically <0.5%) to avoid solvent-induced cytotoxicity.
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Protocol 2: Preparation of Formulation for In Vivo
Administration

This protocol provides an example of a vehicle formulation suitable for intraperitoneal or oral

administration in mouse models, resulting in a suspended solution.

Materials:

WRW4 peptide (lyophilized powder)

High-concentration WRW4 stock solution in DMSO (e.g., 25 mg/mL)
Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NacCl)

Sterile microcentrifuge tubes

Procedure (for a 1 mL, 2.5 mg/mL final concentration):

Prepare Initial Mixture: In a sterile tube, add 100 pL of a 25 mg/mL WRW4 stock solution in
DMSO.

Add PEG300: To the DMSO solution, add 400 pL of PEG300 and mix thoroughly until the
solution is clear.

Add Tween-80: Add 50 pL of Tween-80 to the mixture and mix again until homogeneous.

Final Dilution: Add 450 pL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.
This will result in a suspended solution.

Administration: This formulation should be prepared fresh on the day of the experiment and
used immediately for optimal results.

Visualizations
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing and storing WRW4 stock solutions for in vitro experiments.
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Signaling Pathway: Mechanism of WRW4 Action

Caption: WRW4 competitively antagonizes the FPR2 receptor, blocking agonist-induced

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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